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Compound of Interest

Compound Name: Ethyl 2-bromoisobutyrate

Cat. No.: B052115

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed summary of the safety and handling information for
Ethyl 2-bromoisobutyrate, based on the Thermo Scientific Safety Data Sheet (SDS). The
information is presented in a structured format to facilitate easy access and comparison for
laboratory and research professionals.

Disclaimer: This document is a summary and interpretation of information found in publicly
available Safety Data Sheets. It is not a substitute for the original SDS provided by the
manufacturer. Always refer to the most current SDS from Thermo Scientific for complete and
up-to-date safety information before handling this chemical.

Core Quantitative Data

The following tables summarize the key quantitative data extracted from the Thermo Scientific
Safety Data Sheet for Ethyl 2-bromoisobutyrate.

Table 1: Chemical Identification
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Identifier Value

Product Name Ethyl 2-bromoisobutyrate
Synonyms Ethyl 2-bromo-2-methylpropionate
CAS Number 600-00-0[1]

Molecular Formula C6H11BrO2[2]

Molecular Weight 195.06 g/mol [3]

Table 2: Physical and Chemical Properties

Property Value

Appearance Clear, colorless to yellow liquid[4]

Odor Aromatic[1][2]

Boiling Point 161 - 163 °C /321.8 - 325.4 °F @ 11 mmHg[1]

Flash Point 60 °C / 140 °F[1]

Specific Gravity 1.329[3]

Solubility Insoluble in water; Soluble in alcohol and ether.
[5]

Refractive Index 1.4425-1.4465 @ 20°C[4]

ble 3: Toxicological Inf .

Endpoint Result Species

Acute Oral Toxicity (LD50) >= 2000 mg/kg Rat[2]

Table 4: Ecological Information
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Parameter Result

Toxicity to fish No data available[6]

Toxicity to daphnia and other aquatic .
No data available[6]

invertebrates

Toxicity to algae No data available[6]
Persistence and degradability No data available[6]
Bioaccumulative potential No data available[6]
Mobility in soil No data available[6]

Experimental Protocols

Safety Data Sheets are regulatory documents designed to provide guidance on the safe
handling of a substance. They summarize the results of various studies but do not contain
detailed experimental protocols for toxicological or ecological testing. Therefore, specific
methodologies for the cited data (e.g., the LD50 study) are not available within the SDS. For
detailed experimental designs, researchers should consult original research publications or
toxicological databases.

Signaling Pathways

Information regarding the effect of Ethyl 2-bromoisobutyrate on biological signaling pathways
is outside the scope of a Safety Data Sheet. Such information would be found in specialized
pharmacology or toxicology research literature.

Visualized Workflows and Logical Relationships

The following diagrams illustrate the logical workflows for hazard identification and response as
outlined in the Thermo Scientific SDS.
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Caption: Hazard identification workflow for Ethyl 2-bromoisobutyrate.
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Route of Exposure First Aid Action

Move to fresh air.
If not breathing, give artificial respiration.

\

Skin Contact [ Wash off immediately with plenty of water for at least 15 minutes. Medical Attention
Remove contaminated clothing. if irritation persists
| itiritation persists |
Get immediate medical advice/attention
—

mm.g Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.

|ﬁ

\

1@ Clean mouth with water and drink plenty of water afterwards.

0000

Extinguishing Media

Suitable: Unsuitable:

No information available

Water spray, carbon dioxide (CO2),
dry chemical, alcohol-resistant foam

Specific Hazards

Flammable.
Containers may explode when heated.
Vapors may form explosive mixtures with air.

Requires

Protective [Equipment

Wear self-contained breathing apparatus (SCBA).

Wear full protective gear.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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